Cas no 2248729-26-0 (N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine)

N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine structure
2248729-26-0 structure
Product Name:N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine
CAS No:2248729-26-0
MF:C17H18N4
MW:278.351623058319
CID:4779748
Update Time:2025-07-19

N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • E77505
    • N-(TERT-BUTYL)-2-(PYRIDIN-4-YL)-1,7-NAPHTHYRIDIN-4-AMINE
    • N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine
    • Inchi: 1S/C17H18N4/c1-17(2,3)21-15-10-14(12-4-7-18-8-5-12)20-16-11-19-9-6-13(15)16/h4-11H,1-3H3,(H,20,21)
    • InChI Key: OLUIHIBCEWNDET-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C2C=CN=CC=2)N=C2C=NC=CC=12)C(C)(C)C

Computed Properties

  • Exact Mass: 278.153146591 g/mol
  • Monoisotopic Mass: 278.153146591 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 278.35
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.7

N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD01990-1g
N-(tert-butyl)-2-(pyridin-4-yl)-1,7-naphthyridin-4-amine
2248729-26-0 95%
1g
$798 2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD01990-1g
N-(tert-butyl)-2-(pyridin-4-yl)-1,7-naphthyridin-4-amine
2248729-26-0 95
1g
$798 2022-12-03

Additional information on N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine

Research Brief on N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine (CAS: 2248729-26-0)

N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine (CAS: 2248729-26-0) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structural features of this molecule, particularly the presence of a pyridinyl and a tert-butyl group, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of kinase targets, including those involved in cancer cell proliferation and survival. The researchers employed a combination of in vitro and in silico techniques to elucidate the compound's mechanism of action, revealing its ability to bind selectively to the ATP-binding pocket of specific kinases.

In another study, the compound was evaluated for its potential as an anti-inflammatory agent. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine effectively suppresses the production of pro-inflammatory cytokines in macrophage cells. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Further investigations into the compound's anticancer potential have shown promising results. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, was identified as a potential mechanism underlying its anticancer effects.

Despite these encouraging findings, challenges remain in the development of N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine as a drug candidate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its chemical structure to enhance potency and selectivity are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-tert-butyl-2-pyridin-4-yl-1,7-naphthyridin-4-amine represents a promising scaffold for the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. Continued research into its biological activities, mechanism of action, and pharmacokinetic properties will be essential to fully realize its therapeutic potential. The compound's unique chemical structure and diverse pharmacological profile make it a valuable addition to the growing arsenal of small-molecule drugs in the field of chemical biology and medicinal chemistry.

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